2-(6-isopropyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-(5,7-dioxo-6-propan-2-yl-[1,2]thiazolo[4,3-d]pyrimidin-4-yl)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C17H18N4O3S2/c1-10(2)21-16(23)15-13(9-26-19-15)20(17(21)24)8-14(22)18-11-5-4-6-12(7-11)25-3/h4-7,9-10H,8H2,1-3H3,(H,18,22)
• InChI Key: BPCNZQRSUYWMIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=NSC=C2N(C1=O)CC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

2-(6-isopropyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyrimidines

The hydrogenation of specific isooxazole compounds in ethanol using platinum or Raney nickel catalysts leads to the formation of 2-methyl-4-phenyl-6-hydroxy pyrimidine and other compounds. This process involves an intermediate isooxazolin and results in a nearly quantitative yield of the pyrimidine upon cyclization of one of the intermediate compounds (Shaw & Sugowdz, 1953).

Radiosynthesis for Imaging Applications

Radioligands for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been identified as selective ligands for the translocator protein (18 kDa). Among these, DPA-714 was designed with a fluorine atom for labeling with fluorine-18, facilitating in vivo imaging with positron emission tomography. [18F]DPA-714 was synthesized using a tosyloxy-for-fluorine nucleophilic aliphatic substitution, resulting in a product with high chemical and radiochemical purity and significant specific radioactivity (Dollé et al., 2008).

Antimicrobial and Anti-inflammatory Agents

Synthesis of Antimicrobial Agents

Various pyridines, pyrimidinones, oxazinones, and their derivatives have been synthesized from citrazinic acid as antimicrobial agents. This synthesis involves multiple steps, including the condensation of α,β-unsaturated ketones with cyanothio-acetamide and subsequent reactions leading to compounds with notable antibacterial and antifungal activities (Hossan et al., 2012).

Anti-inflammatory Activity of Heterocyclic Compounds

A series of pyridines, pyrimidinones, and oxazinones have been synthesized as anti-inflammatory agents using citrazinic acid. These compounds, after undergoing several chemical transformations, exhibited significant anti-inflammatory activity, comparable to the reference drug Prednisolone® (Amr et al., 2007).